Cas no 2228511-79-1 (2-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic acid)

• Product Name: 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic acid
• CAS No: 2228511-79-1
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 5999071
• PubChem ID: 165884477
• Update Time: 2025-11-05

2-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic acid
• 2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}-2,2-difluoroacetic acid
• EN300-1971601
• 2228511-79-1

• Inchi： 1S/C11H13F2NO3/c1-14(2)6-7-5-8(3-4-9(7)15)11(12,13)10(16)17/h3-5,15H,6H2,1-2H3,(H,16,17)
• InChI Key： YCHOGIXZMVYAKN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC=C(C(=C1)CN(C)C)O)F

Computed Properties

• Exact Mass: 245.08634960g/mol
• Monoisotopic Mass: 245.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic acid

Compound CAS No. 2228511-79-1: 2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic Acid

Compound CAS No. 2228511-79-1, also known as 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}-2,2-difluoroacetic acid, is a synthetic organic compound with a complex structure that has garnered significant attention in recent scientific research. This compound belongs to the class of fluorinated aromatic acids, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a central fluorinated acetic acid moiety attached to a substituted phenyl group. The phenyl ring contains a hydroxyl group at the 4-position and a dimethylaminomethyl group at the 3-position. These substituents contribute to the compound's hydrophilic and hydrophobic properties, making it versatile for different chemical reactions and biological interactions.

Recent studies have focused on the synthesis and characterization of this compound, particularly its catalytic activity in organic reactions. Researchers have explored its ability to act as a catalyst in asymmetric synthesis, where it has shown promising results in enhancing reaction efficiency and selectivity. This property makes it a valuable tool in the development of new drugs and advanced materials.

In addition to its catalytic applications, this compound has been investigated for its potential in biomedical research. Its unique structure allows it to interact with biological systems in ways that could be beneficial for drug delivery or as a component in novel therapeutic agents. For instance, studies have demonstrated its ability to modulate cellular signaling pathways, which could have implications for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the dimethylaminomethyl group on the phenyl ring and the subsequent attachment of the fluorinated acetic acid moiety. These steps are critical for ensuring the compound's stability and functionality in downstream applications.

From an environmental perspective, researchers have also examined the degradation pathways of this compound under various conditions. Understanding how it breaks down is essential for assessing its environmental impact and ensuring its safe use in industrial processes. Initial findings suggest that it undergoes rapid degradation under certain conditions, reducing its potential as an environmental pollutant.

In conclusion, Compound CAS No. 2228511-79-1 represents a fascinating example of how synthetic chemistry can lead to compounds with diverse applications. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future scientific discoveries. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.